Cas no 1259598-79-2 (METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE)

• Product Name: METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE
• CAS No: 1259598-79-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 5590874
• PubChem ID: 145708940
• Update Time: 2025-06-08

METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE
• METHYL (S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE 2HCL
• METHYL(S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE2HCL
• 1259598-79-2

• Inchi： 1S/C9H10F2N2O2/c1-15-9(14)6(12)4-5-2-3-7(10)13-8(5)11/h2-3,6H,4,12H2,1H3/t6-/m0/s1
• InChI Key： RGMFZIQPHMUXRQ-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@@H](N)CC1=CC=C(F)N=C1F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 307.1±37.0 °C(Predicted)
• pka: 5.49±0.33(Predicted)

Additional information on METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE

Comprehensive Overview of METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE (CAS No. 1259598-79-2)

METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE (CAS No. 1259598-79-2) is a specialized chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a 2,6-difluoropyridine moiety, which enhances its reactivity and selectivity in various chemical transformations. Its unique structure makes it a valuable intermediate for the development of bioactive molecules and drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

The growing interest in fluorinated compounds like METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE stems from their ability to improve drug bioavailability and metabolic stability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often enhances binding affinity and reduces off-target effects. Researchers frequently search for "fluorinated amino acid derivatives" or "chiral building blocks for drug discovery", highlighting the relevance of this compound in contemporary scientific discourse.

From a synthetic perspective, METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE serves as a versatile scaffold for peptide mimetics and small molecule inhibitors. Its ester group allows for further functionalization, making it adaptable to diverse reaction conditions. The compound's stereochemical purity (indicated by the (2S) configuration) is critical for applications requiring enantioselective interactions, such as asymmetric catalysis or receptor-targeted therapies.

In the context of green chemistry trends, this compound aligns with the demand for sustainable synthetic routes. Questions like "how to optimize fluoropyridine synthesis" or "eco-friendly chiral compound preparation" are frequently explored in academic and industrial settings. The 2,6-difluoropyridine group in this molecule also attracts attention due to its role in hydrogen bonding networks and π-stacking interactions, which are pivotal for molecular recognition in drug design.

Analytical characterization of METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's structural integrity and purity, which are essential for reproducible research outcomes. The CAS No. 1259598-79-2 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

Emerging applications of this compound include its use in proteomics research and bioconjugation. The amino group provides a handle for cross-coupling reactions, while the fluorine atoms offer opportunities for radioactive labeling in imaging studies. Such multidisciplinary utility underscores its importance in both academic and industrial research environments.

In summary, METHYL (2S)-2-AMINO-3-(2,6-DIFLUOROPYRIDIN-3-YL)PROPANOATE (CAS No. 1259598-79-2) represents a cutting-edge tool for modern chemistry. Its design bridges gaps between structural complexity and functional adaptability, addressing key challenges in materials science and pharmaceutical development. As research into fluorinated biomolecules expands, this compound is poised to remain a focal point for innovation.